Cas no 2034580-58-8 (2-fluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide)

• Product Name: 2-fluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide
• CAS No: 2034580-58-8
• MF: C₁₈H₁₇FN₄O₂
• MW: 340.3516
• CID: 5353882
• Update Time: 2025-06-13

2-fluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide Chemical and Physical Properties

Names and Identifiers

• CNIPNBJETGKFID-JOCQHMNTSA-N
• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-fluorobenzamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2-fluorobenzamide
• 2-fluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide

• Inchi： 1S/C18H17FN4O2/c19-15-4-2-1-3-14(15)17(24)23-12-5-7-13(8-6-12)25-18-16(11-20)21-9-10-22-18/h1-4,9-10,12-13H,5-8H2,(H,23,24)
• InChI Key： CNIPNBJETGKFID-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 501
• XLogP3: 2.5
• Topological Polar Surface Area: 87.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide

Introduction to 2-fluoro-N-(1R,4R)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide (CAS No. 2034580-58-8)

2-fluoro-N-(1R,4R)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide (CAS No. 2034580-58-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate stereochemistry and functional group arrangement, represents a promising candidate for further exploration in drug discovery and therapeutic development. The presence of a fluoro substituent, combined with the chiral (1R,4R)-cyclohexyl moiety and the electron-withdrawing cyano group on the pyrazine ring, contributes to its unique chemical properties and potential biological activity.

The structure of 2-fluoro-N-(1R,4R)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide exhibits a high degree of complexity, which is often a hallmark of molecules with potential therapeutic value. The benzamide core is a well-established pharmacophore in medicinal chemistry, known for its role in various bioactive compounds. The introduction of the fluoro atom at the 2-position of the benzene ring enhances lipophilicity and metabolic stability, while the (1R,4R)-cyclohexyl group provides steric hindrance and influences binding interactions with biological targets. The 3-cyanopyrazin-2-yl substituent adds another layer of electronic and steric modulation, making this compound a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of fluoro-substituted heterocycles due to their broad spectrum of biological activities. Pyrazine derivatives, in particular, have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of a cyano group into the pyrazine ring further enhances its reactivity and binding affinity to biological targets. This combination of structural features makes 2-fluoro-N-(1R,4R)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its stereochemistry. The (1R,4R)-cyclohexyl configuration is non-superimposable on its enantiomer, which can lead to significant differences in biological activity due to stereoselective interactions with biological targets. This stereochemical complexity is often exploited in drug design to optimize potency and selectivity. The use of chiral auxiliaries or asymmetric synthesis methods to obtain the desired stereoisomer is a critical step in the development process.

The synthesis of 2-fluoro-N-(1R,4R)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide presents several challenges due to its complex structure. Key synthetic steps include the introduction of the fluoro atom at the 2-position of the benzene ring, the installation of the (1R,4R)-cyclohexyl group via stereoselective reactions, and the attachment of the 3-cyanopyrazin-2-yl moiety. Advanced synthetic techniques such as transition metal catalysis and cross-coupling reactions are often employed to achieve these transformations efficiently.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the biological activity of complex molecules like 2-fluoro-N-(1R,4R)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide with greater accuracy. Molecular docking studies can be used to evaluate how this compound interacts with potential biological targets such as enzymes or receptors. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts.

The potential applications of 2-fluoro-N-(1R,4R)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide are vast and span multiple therapeutic areas. Its structural features suggest that it may exhibit activity against various diseases, including cancer, inflammation, and infectious diseases. Preliminary studies have shown that compounds with similar structures may inhibit key enzymes involved in disease pathways. Further research is needed to fully elucidate its biological activity and therapeutic potential.

In conclusion, 2-fluoro-N-(1R,4R)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzamide (CAS No. 2034580-58-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, unique functional groups, and stereochemical configuration make it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to grow, this compound will likely play an important role in the development of new therapies for various diseases.